7-methoxy-5-(tetrahydro-2H-pyran-4-yloxy)quinazolin-4(3H)-one

• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol
• IUPAC Name: 7-methoxy-5-(oxan-4-yloxy)-3H-quinazolin-4-one
• InChI: InChI=1S/C14H16N2O4/c1-18-10-6-11-13(14(17)16-8-15-11)12(7-10)20-9-2-4-19-5-3-9/h6-9H,2-5H2,1H3,(H,15,16,17)
• InChI Key: DEFZUCSWNGOBBA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C(=C1)OC3CCOCC3)C(=O)NC=N2

Description

7-methoxy-5-(tetrahydro-2H-pyran-4-yloxy)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C14H16N2O4 and its molecular weight is 276.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (5-hydroxy-7-methoxy-4-oxoquinazolin-3(4H)-yl)methyl pivalate (2.50 g, 8.16 mmol), tetrahydro-4H-pyran-4-ol (1.02 g, 10 mmol), and Ph3P (3.41 g, 13 mmol) in CH2Cl2 (40 mL) at 0° C. was added di t-butyl azodicarboxylate (3.993 g, 13 mmol). It was stirred at room temperature for 2 hour. After solvent was evaporated under reduced pressure, to the residue was added 7 N NH3/MeOH (80 mL) and stirred at room temperature overnight. A solid was precipitated. It was filtered, washed with MeOH, and dried under vacuum to afford 7-methoxy-5-(tetrahydro-2H-pyran-4-yloxy)quinazolin-4(3H)-one as solid (1.091 g, 76%). 1H NMR (300 MHz, DMSO-d6) δ 10.6 (br, 1H), 7.98 (s, 1H), 6.74 (d, 1H), 6.69 (d, 1H), 4.79 (m, 1H), 3.97 (m, 2H), 3.91 (s, 3H), 3.57 (m, 2H), 1.98 (m, 2H), 1.74 (m, 2H); LC-MS (ESI) m/z 277 (M+H)+.